Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate is a chemical compound with the molecular formula C15H11ClN2O . It has a molecular weight of 270.72 . The compound is related to a class of neuro-active insecticides modeled after nicotine .
Molecular Structure Analysis
The molecular structure of Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate can be determined using techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations . The results from these techniques should be consistent with each other .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate include a molecular weight of 270.72 and a melting point of 136-138°C .Scientific Research Applications
Organic Synthesis Applications
- Development of Synthetic Methodologies : Researchers have explored various synthetic routes involving Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate or related compounds to produce highly functionalized heterocycles, which are valuable in drug discovery and materials science. For instance, the phosphine-catalyzed [4 + 2] annulation process utilizes ethyl 2-methyl-2,3-butadienoate and N-tosylimines to generate ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and regioselectivity (Zhu, Lan, & Kwon, 2003). Moreover, the multi-kilogram-scale synthesis of AZD1283, a P2Y12 receptor antagonist, involves coupling with 4-piperidinecarboxylic acid to support preclinical and clinical studies, demonstrating the compound's role in scalable synthetic processes (Andersen et al., 2013).
Pharmacological Applications
- Anticancer Agent Synthesis : A study focused on the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, aiming to evaluate them as anticancer agents. This research demonstrates the potential of derivatives of Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate in developing new anticancer drugs (Rehman et al., 2018).
Material Science Applications
- Polyethylene Production : The preparation and study of chromium(III) complexes with bis(imino)pyridyl ligands, including Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate derivatives, have shown significant ethylene polymerization activity. This research highlights the compound's utility in the production of highly linear polyethylene, contributing to advancements in polymer science (Esteruelas et al., 2003).
properties
IUPAC Name |
ethyl 1-[(6-chloropyridin-3-yl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2/c1-2-19-14(18)12-5-7-17(8-6-12)10-11-3-4-13(15)16-9-11/h3-4,9,12H,2,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXAVFLGCHXTODD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CN=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666182 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 1-[(6-chloro-3-pyridinyl)methyl]-4-piperidinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.